Ethyl 2-(((2-((1-(6-chloro-3-pyridazinyl)-4-piperidinyl)carbonyl)hydrazino)carbothioyl)amino)acetate

• IUPAC Name: ethyl 2-[[[1-(6-chloropyridazin-3-yl)piperidine-4-carbonyl]amino]carbamothioylamino]acetate
• InChI: InChI=1S/C15H21ClN6O3S/c1-2-25-13(23)9-17-15(26)21-20-14(24)10-5-7-22(8-6-10)12-4-3-11(16)18-19-12/h3-4,10H,2,5-9H2,1H3,(H,20,24)(H2,17,21,26)
• InChI Key: WLNGZXFPEYDZJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=S)NNC(=O)C1CCN(CC1)C2=NN=C(C=C2)Cl
• Molecular Formula: C15H21ClN6O3S
• Molecular Weight: 400.9 g/mol

Description

Imidazo[1,2-b]pyridazine derivatives have good biological activity and have been widely studied in drug molecules. A new compound, ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, was synthesized. The title compound was characterized by spectroscopic techniques.

Synthesis Analysis

The compound ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate was accurately designed and successfully synthesized. The structure of the synthesized compounds is novel compared with the previous imidazoles and pyrazines.

Molecular Structure Analysis

The crystal structure of ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate was determined by single crystal X-ray diffraction analysis. The optimized structure of the title compound was calculated by density functional theory (DFT) using B3LYP function and 6-311+G (2d,p) basis set.

Chemical Reactions Analysis

The structure of the target compound was characterized by 1 H NMR, 13 C NMR, FTIR and MS.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• The imidazo [1,2-b]pyridazine scaffold, to which this compound belongs, has been extensively studied for its biological activity. .

Kinase Inhibitors

• Imidazo [1,2-b]pyridazine derivatives have attracted interest as kinase inhibitors. .

Acetylcholinesterase Inhibition

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Novel Ligands for Gamma-Hydroxybutyric Acid (GHB) Binding Sites

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Organic Synthesis and Novel Structures

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Computational Studies and Molecular Properties

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Mechanism of Action

Imidazo[1,2-b]pyridazine derivatives can also be used as novel ligands with high affinity for gamma-hydroxybutyric acid (GHB) binding sites.

Future Directions

Imidazo[1,2-b]pyridazine derivatives have aroused people’s strong interest in exploring new derivatives. These compounds are not only diverse in variety and structure, but also show different biological activities and pharmacological properties. In recent years, with the rapid development of organic synthesis technology, more and more reports have been reported on the synthesis methods of imidazo[1,2-b]pyridazine compound.